Cas no 774603-05-3 (9,12-Octadecadienoic acid, 12-nitro-, (9Z,12E)-)

• Product Name: 9,12-Octadecadienoic acid, 12-nitro-, (9Z,12E)-
• CAS No: 774603-05-3
• MF: C₁₈H₃₁NO₄
• MW: 325.443045854568
• CID: 536033
• PubChem ID: 656831
• Update Time: 2025-04-19

9,12-Octadecadienoic acid, 12-nitro-, (9Z,12E)- Chemical and Physical Properties

Names and Identifiers

• 9,12-Octadecadienoic acid, 12-nitro-, (9Z,12E)-
• 12-nitrooctadeca-9,12-dienoic acid
• DTXSID70349655
• 12-nitro-octadeca-9,12-dienoic acid
• 774603-05-3

• Inchi： 1S/C18H31NO4/c1-2-3-4-11-14-17(19(22)23)15-12-9-7-5-6-8-10-13-16-18(20)21/h9,12,14H,2-8,10-11,13,15-16H2,1H3,(H,20,21)
• InChI Key： ZYFTUIURWQWFKQ-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCC=CCC(=CCCCCC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 325.22543
• Monoisotopic Mass: 325.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 6.2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 80.44